1-(2,6-Difluorobenzyl)-1H-imidazole
Overview
Description
1-(2,6-Difluorobenzyl)-1H-imidazole is a useful research compound. Its molecular formula is C10H8F2N2 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Non-Linear Optical (NLO) Materials : 1-(2,6-Difluorobenzyl)-1H-imidazole derivatives have been investigated for their potential as non-linear optical materials. Studies reveal significant values of molecular hyperpolarizabilities and microscopic NLO behavior, indicating their promise in various NLO devices (Manikandan, Perumal, & Jayamoorthy, 2019).
Anticancer and Cytotoxic Evaluation : These compounds have shown potential in anticancer applications. Docking studies and experimental results suggest their efficacy against specific cancer cell lines, such as human breast cancer cells, indicating their potential as chemotherapeutic agents (Ganga & Sankaran, 2020).
Synthesis Methods : Research has focused on developing efficient synthesis methods for this compound derivatives, enhancing their accessibility for various applications (Huang Jin-qing, 2009).
Medicinal Applications : Imidazole derivatives, including this compound, have shown a wide range of medicinal applications such as antibacterial, antiviral, anti-inflammatory, and anticancer properties. They function as kinase inhibitors, modulators of p-glycoproteins, and glucagon receptor antagonists, highlighting their significance in pharmaceutical research (Gurav et al., 2022).
Antimycobacterial Activity : Certain imidazole derivatives have been designed and synthesized with potential antimycobacterial properties, mimicking the structure of potent antimycobacterial compounds (Miranda & Gundersen, 2009).
Fuel Cell Electrolytes : Imidazole derivatives are used as additives in polybenzimidazole membranes equilibrated with phosphoric acid, demonstrating significant potential in high-temperature proton-conducting polymer electrolytes for fuel cells (Schechter & Savinell, 2002).
properties
IUPAC Name |
1-[(2,6-difluorophenyl)methyl]imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2/c11-9-2-1-3-10(12)8(9)6-14-5-4-13-7-14/h1-5,7H,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYGOWZFSCJIBJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CN2C=CN=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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